Cas no 2229403-94-3 (1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol
• CAS No: 2229403-94-3
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 5973510
• PubChem ID: 165657596
• Update Time: 2025-10-29

1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol
• EN300-1909958
• 1-[1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropyl]ethan-1-ol
• 2229403-94-3

• Inchi： 1S/C12H14BrFO2/c1-7(15)12(3-4-12)9-5-8(13)6-10(14)11(9)16-2/h5-7,15H,3-4H2,1-2H3
• InChI Key： SDCMGMVJMZEMMV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C1(C(C)O)CC1)OC)F

Computed Properties

• Exact Mass: 288.01612g/mol
• Monoisotopic Mass: 288.01612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol

Research Brief on 1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol (CAS: 2229403-94-3): Recent Advances and Applications

The compound 1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol (CAS: 2229403-94-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The presence of the bromo and fluoro substituents on the phenyl ring, combined with the cyclopropyl group, enhances its binding affinity and selectivity towards target proteins. Computational modeling and in vitro assays have demonstrated promising results, particularly in the context of kinase inhibition.

One of the most notable advancements is the optimization of the synthetic route for 1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol, which has improved yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry principles to achieve these improvements. These developments are critical for scaling up production and facilitating further preclinical studies.

In terms of biological activity, recent in vivo studies have shown that this compound exhibits potent anti-inflammatory effects in animal models of autoimmune diseases. Mechanistic studies suggest that it modulates the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. Additionally, preliminary data indicate potential applications in oncology, where the compound has shown inhibitory effects on tumor growth in xenograft models.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on addressing these gaps, with particular emphasis on improving bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-1-(5-bromo-3-fluoro-2-methoxyphenyl)cyclopropylethan-1-ol represents a promising candidate for further development in drug discovery. Its unique chemical structure and demonstrated biological activities make it a valuable subject of study for researchers in the chemical biology and pharmaceutical fields. Future research should prioritize comprehensive toxicology studies and the exploration of its therapeutic potential in diverse disease models.